Cas no 2137722-85-9 (2-bromo-N-[(3-bromocyclobutyl)methyl]acetamide)

• Product Name: 2-bromo-N-[(3-bromocyclobutyl)methyl]acetamide
• CAS No: 2137722-85-9
• MF: C₇H₁₁Br₂NO
• MW: 284.976340532303
• CID: 6323531
• PubChem ID: 165449414
• Update Time: 2025-05-20

2-bromo-N-[(3-bromocyclobutyl)methyl]acetamide Chemical and Physical Properties

Names and Identifiers

• 2137722-85-9
• EN300-718803
• 2-bromo-N-{[(1r,3r)-3-bromocyclobutyl]methyl}acetamide
• 2-bromo-N-[(3-bromocyclobutyl)methyl]acetamide
• 2137096-36-5
• EN300-377062
• 2137036-37-2
• EN300-377020
• 2-bromo-N-{[(1s,3s)-3-bromocyclobutyl]methyl}acetamide

• Inchi： 1S/C7H11Br2NO/c8-3-7(11)10-4-5-1-6(9)2-5/h5-6H,1-4H2,(H,10,11)
• InChI Key： IHMDVWXCJRJADI-UHFFFAOYSA-N
• SMILES： BrC1CC(CNC(CBr)=O)C1

Computed Properties

• Exact Mass: 284.91869g/mol
• Monoisotopic Mass: 282.92074g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 11
• Rotatable Bond Count: 3
• Complexity: 145
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.9
• Topological Polar Surface Area: 29.1Ų

Additional information on 2-bromo-N-[(3-bromocyclobutyl)methyl]acetamide

2-Bromo-N-[(3-Bromocyclobutyl)methyl]Acetamide (CAS No. 2137722-85-9)

2-Bromo-N-[(3-bromocyclobutyl)methyl]acetamide is a highly specialized organic compound with the CAS registry number 2137722-85-9. This compound belongs to the class of acetamides, featuring a bromine atom at the second position of the acetyl group and a brominated cyclobutylmethyl substituent on the nitrogen atom. The molecule's structure is characterized by a cyclobutane ring, which introduces unique electronic and steric properties, making it an interesting subject for both academic and industrial research.

The synthesis of 2-bromo-N-[(3-bromocyclobutyl)methyl]acetamide typically involves multi-step organic reactions, often starting from readily available starting materials such as bromoacetic acid and cyclobutane derivatives. Recent advancements in catalytic methods and green chemistry have enabled more efficient and environmentally friendly routes to this compound, reducing production costs and minimizing waste.

One of the most significant applications of 2-bromo-N-[(3-bromocyclobutyl)methyl]acetamide lies in its use as an intermediate in drug discovery programs. The compound's brominated substituents make it an ideal candidate for Suzuki-Miyaura coupling reactions, a widely used method in medicinal chemistry for constructing biologically active molecules. Researchers have reported that derivatives of this compound exhibit promising activity against various cancer cell lines, highlighting its potential as a lead compound for anticancer drug development.

In addition to its role in pharmaceutical research, 2-bromo-N-[(3-bromocyclobutyl)methyl]acetamide has found applications in materials science. Its unique electronic properties make it a valuable component in the synthesis of advanced polymers and nanomaterials. Recent studies have demonstrated that incorporating this compound into polymer matrices can significantly enhance their mechanical strength and thermal stability, opening new avenues for its use in high-performance materials.

The structural versatility of 2-bromo-N-[(3-bromocyclobutyl)methyl]acetamide also makes it an attractive substrate for exploring novel chemical transformations. For instance, researchers have utilized this compound as a precursor for synthesizing complex bicyclic structures through intramolecular cyclization reactions. These studies not only advance our understanding of organic reaction mechanisms but also pave the way for the creation of new chemical entities with unprecedented functionalities.

From an analytical standpoint, 2-bromo-N-[(3-bromocyclobutyl)methyl]acetamide has been extensively characterized using modern spectroscopic techniques such as NMR, IR, and mass spectrometry. These analyses provide critical insights into the compound's molecular structure, purity, and stability under various conditions, ensuring its reliability as a research tool and industrial reagent.

Looking ahead, the continued exploration of 2-bromo-N-[(3-bromocyclobutyl)methyl]acetamide is expected to yield further breakthroughs in both basic and applied sciences. Its role as a versatile building block in organic synthesis positions it as a key player in advancing drug discovery, materials innovation, and chemical process development.